Cas no 25698-27-5 ((2R)-2-amino-2-(3-hydroxyphenyl)acetic acid)

• Product Name: (2R)-2-amino-2-(3-hydroxyphenyl)acetic acid
• CAS No: 25698-27-5
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00011553
• CID: 261285
• PubChem ID: 117607
• Update Time: 2025-06-08

(2R)-2-amino-2-(3-hydroxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-amino-3-hydroxy-, (aR)-
• (R)-2-(3-Hydroxyphenyl)glycine
• (R)-3-Hydroxyphenylglycine
• (2R)-amino(3-hydroxyphenyl)acetic acid
• (2R)-amino(3-hydroxyphenyl)ethanoic acid
• (R)​-Α-​AMINO-​3-​HYDROXY-BENZENEACETIC ACID
• 3-HYDROXY-D-PHENYLGLYCINE
• D-alpha-Amino-3-hydroxyphenylacetic acid
• D-alpha-Amino-alpha-(m-hydroxyphenyl)acetic acid
• (2R)-2-amino-2-(3-hydroxyphenyl)acetic acid
• BDBM82252
• A50298
• (R)-2-AMINO-2-(3-HYDROXYPHENYL)ACETIC ACID
• (R)-3-Hydroxyphenylglyci
• A856257
• EINECS 247-191-9
• 25698-27-5
• (R)-4-Hydroxyphenylglycine
• (R)-alpha-Amino-3-hydroxybenzeneacetic acid
• DTXSID40948573
• (R)-AMINO-(3-HYDROXY-PHENYL)-ACETIC ACID
• (R)-AMINO(3-HYDROXYPHENYL)ACETIC ACID
• DQLYTFPAEVJTFM-SSDOTTSWSA-N
• NS00121109
• DB-290194

• MDL： MFCD00011553
• Inchi： 1S/C8H9NO3/c9-7(8(11)12)5-2-1-3-6(10)4-5/h1-4,7,10H,9H2,(H,11,12)/t7-/m1/s1
• InChI Key： DQLYTFPAEVJTFM-SSDOTTSWSA-N
• SMILES： OC1=CC=CC(=C1)[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• XLogP3: -2.1

Experimental Properties

• Density: 1.396±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 446.3°Cat760mmHg
• Flash Point: 223.7°C
• Refractive Index: 1.664
• Solubility: Soluble (110 g/l) (25 º C),
• PSA: 69.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-2-(3-hydroxyphenyl)acetic acid

(2R)-2-amino-2-(3-hydroxyphenyl)acetic acid: A Comprehensive Overview

The compound (2R)-2-amino-2-(3-hydroxyphenyl)acetic acid (CAS No. 25698-27-5) is a biologically active molecule with significant applications in the fields of pharmacology and organic chemistry. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and therapeutic potential.

Structure and Properties: The molecule consists of an amino group (-NH₂) and a hydroxyl group (-OH) attached to a chiral carbon, which is part of an acetic acid backbone. The presence of the hydroxyl group on the phenyl ring introduces hydrophilic properties, enhancing its solubility in aqueous environments. The stereochemistry at the chiral center (R configuration) is critical for its interaction with biological targets, such as enzymes and receptors.

Synthesis and Characterization: The synthesis of (2R)-2-amino-2-(3-hydroxyphenyl)acetic acid involves multi-step organic reactions, including nucleophilic substitutions and reductions. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is essential for its pharmacological applications.

Biological Activity: This compound has been extensively studied for its potential as a lead molecule in drug discovery. It exhibits selective inhibitory activity against certain kinases, making it a promising candidate for anti-cancer therapies. Recent studies have also highlighted its role in modulating neurodegenerative pathways, suggesting its potential in treating conditions like Alzheimer's disease.

Applications in Drug Discovery: The (R)-configuration of this compound is particularly valuable in medicinal chemistry due to its superior pharmacokinetic properties compared to the (S)-enantiomer. Pharmaceutical companies are actively exploring its use as a building block for developing novel therapeutics targeting various disease states.

Safety and Toxicology: Preclinical studies have demonstrated that (2R)-2-amino-2-(3-hydroxyphenyl)acetic acid has a favorable safety profile with minimal adverse effects at therapeutic doses. However, further long-term toxicological studies are required to fully assess its suitability for human use.

Conclusion: (2R)-2-amino-2-(3-hydroxyphenyl)acetic acid (CAS No. 25698-27-5) stands as a testament to the intricate relationship between molecular structure and biological function. Its unique stereochemistry, coupled with promising biological activity, positions it as a key player in the development of next-generation therapeutics.